N-[(5-cyclopropyl-3-isoxazolyl)methyl]-2-(ethylamino)-5-pyrimidinecarboxamide

• IUPAC Name: N-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-2-(ethylamino)pyrimidine-5-carboxamide
• InChI: InChI=1S/C14H17N5O2/c1-2-15-14-17-6-10(7-18-14)13(20)16-8-11-5-12(21-19-11)9-3-4-9/h5-7,9H,2-4,8H2,1H3,(H,16,20)(H,15,17,18)
• InChI Key: JIYKJSZFKQSLBL-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=C(C=N1)C(=O)NCC2=NOC(=C2)C3CC3
• Molecular Formula: C14H17N5O2
• Molecular Weight: 287.32 g/mol

Description

The compound belongs to a class of chemicals that often includes pyrimidine and isoxazole derivatives. These derivatives are of interest due to their diverse biological activities and potential applications in various fields.

Synthesis Analysis

• The synthesis of pyrazolo[1,5-a]pyrimidine and isoxazole derivatives has been explored through reactions involving enaminones. These methods typically involve the condensation of enaminones with various agents, yielding compounds with different substituents, which may include structures similar to the compound (Al-Omran & El-Khair, 2005).

Molecular Structure Analysis

• Studies on molecular structures of related compounds, such as thiazolo[3,2-α]pyrimidines, have been conducted using methods like FT-IR spectroscopy and X-ray diffraction. These studies help in understanding the geometric and electronic structures of these compounds (Acar et al., 2017).

Chemical Reactions and Properties

• Research on the reactions of similar pyrimidine derivatives has shown the formation of various ring-transformed products. These reactions demonstrate the chemical versatility and reactivity of pyrimidine structures under different conditions (Kurihara, Tani, & Nasu, 1981).

Physical Properties Analysis

• Detailed analyses of physical properties like crystal structure, bond distances, and polarization effects in compounds with pyrimidine rings can offer insights into the physical characteristics of the compound (Trilleras et al., 2009).

Chemical Properties Analysis

• The chemical properties of related pyrimidine derivatives have been studied in various contexts, including their reactivity under different conditions and the effects of substituents on their chemical behavior. Such studies provide a basis for understanding the chemical properties of "N-[(5-cyclopropyl-3-isoxazolyl)methyl]-2-(ethylamino)-5-pyrimidinecarboxamide" (Edstrom, Wei, & Gordon, 1994).

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its biological activity, studying its reactivity, and developing methods for its synthesis.